Cas no 890645-81-5 (N-(2-chlorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2-chlorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 890645-81-5
• MF: C₁₆H₁₃ClN₄O
• MW: 312.753621816635
• CID: 5557125
• Update Time: 2025-11-01

N-(2-chlorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, N-(2-chlorophenyl)-5-methyl-1-phenyl-

• Inchi： 1S/C16H13ClN4O/c1-11-15(16(22)18-14-10-6-5-9-13(14)17)19-20-21(11)12-7-3-2-4-8-12/h2-10H,1H3,(H,18,22)
• InChI Key： WOSNDCAFXLBJMW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=C(C(NC2=CC=CC=C2Cl)=O)N=N1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 10.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-chlorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(2-chlorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 890645-81-5)

The compound N-(2-chlorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 890645-81-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique triazole core structure, combined with a chlorophenyl and carboxamide functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

One of the key reasons for the rising interest in CAS No. 890645-81-5 is its structural similarity to other triazole derivatives, which are known for their antimicrobial, antifungal, and anti-inflammatory properties. The presence of the 5-methyl-1-phenyl-1H-1,2,3-triazole moiety enhances its stability and bioavailability, making it a promising candidate for further development. Recent studies have explored its role in inhibiting specific enzymes, which aligns with the current trend of targeting enzyme inhibitors in therapeutic applications.

In the context of agrochemical innovation, N-(2-chlorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has shown potential as a precursor for designing next-generation pesticides. With the increasing focus on sustainable farming practices, the demand for eco-friendly agrochemicals has surged. This compound’s ability to disrupt pest metabolic pathways without harming beneficial organisms positions it as a valuable tool for integrated pest management (IPM) strategies.

From a synthetic chemistry perspective, the preparation of CAS No. 890645-81-5 involves multi-step reactions, including cyclization and amide coupling. Optimizing these processes is a hot topic in organic chemistry forums, as researchers seek to improve yield and reduce environmental impact. The compound’s solubility and crystallinity are also frequently discussed, as these properties influence its formulation and delivery in end-use products.

Another area of interest is the structure-activity relationship (SAR) of N-(2-chlorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide. By modifying its substituents, scientists aim to enhance its efficacy and selectivity. This approach aligns with the broader trend of rational drug design, where computational tools and AI-driven models are used to predict molecular behavior. Such advancements have made it easier to identify derivatives with improved pharmacokinetic profiles.

In summary, CAS No. 890645-81-5 represents a compelling case study in the intersection of medicinal chemistry and agrochemical innovation. Its multifaceted applications, coupled with the ongoing exploration of its derivatives, underscore its relevance in contemporary research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.